Cas no 6662-15-3 (4-amino-3-(3,4-dimethoxyphenyl)butanoic acid)

• Product Name: 4-amino-3-(3,4-dimethoxyphenyl)butanoic acid
• CAS No: 6662-15-3
• CID: 4655097
• PubChem ID: 20346754
• Update Time: 2025-06-18

4-amino-3-(3,4-dimethoxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(3,4-dimethoxyphenyl)butanoic acid

Additional information on 4-amino-3-(3,4-dimethoxyphenyl)butanoic acid

4-Amino-3-(3,4-Dimethoxyphenyl)butanoic Acid: An Overview of Its Structure, Properties, and Applications

4-Amino-3-(3,4-dimethoxyphenyl)butanoic acid (CAS No. 6662-15-3) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, biochemistry, and materials science. This compound is characterized by its unique molecular structure and functional groups, which contribute to its diverse biological and chemical properties.

The chemical formula of 4-amino-3-(3,4-dimethoxyphenyl)butanoic acid is C₁₂H₁₇NO₅. It consists of a butanoic acid backbone with an amino group at the 4-position and a 3,4-dimethoxyphenyl substituent at the 3-position. The presence of these functional groups imparts specific reactivity and solubility characteristics to the molecule.

In terms of physical properties, 4-amino-3-(3,4-dimethoxyphenyl)butanoic acid is a white crystalline solid at room temperature. It has a melting point of approximately 180-182°C and is soluble in water and polar organic solvents such as methanol and ethanol. These properties make it suitable for various synthetic and analytical applications.

The biological activity of 4-amino-3-(3,4-dimethoxyphenyl)butanoic acid has been the subject of extensive research. Studies have shown that this compound exhibits potent antioxidant properties due to the presence of the dimethoxyphenyl group. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is associated with various diseases such as cancer, cardiovascular disorders, and neurodegenerative conditions.

In addition to its antioxidant activity, 4-amino-3-(3,4-dimethoxyphenyl)butanoic acid has been investigated for its potential therapeutic applications. Recent research has focused on its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 4-amino-3-(3,4-dimethoxyphenyl)butanoic acid may have potential as a novel anti-inflammatory agent for treating inflammatory diseases.

The pharmacological profile of 4-amino-3-(3,4-dimethoxyphenyl)butanoic acid has also been explored in preclinical studies. Animal models have shown that this compound can effectively reduce inflammation and oxidative stress in tissues affected by inflammatory conditions such as arthritis and colitis. These results highlight the potential of 4-amino-3-(3,4-dimethoxyphenyl)butanoic acid as a therapeutic candidate for further clinical development.

Beyond its biological applications, 4-amino-3-(3,4-dimethoxyphenyl)butanoic acid has found use in materials science. Its unique chemical structure makes it an attractive building block for the synthesis of advanced materials with tailored properties. For example, it can be incorporated into polymers to enhance their mechanical strength and thermal stability. Additionally, the compound's functional groups can be modified to introduce new functionalities such as conductivity or biodegradability.

In conclusion, 4-amino-3-(3,4-dimethoxyphenyl)butanoic acid (CAS No. 6662-15-3) is a multifaceted compound with a wide range of applications in pharmaceuticals, biochemistry, and materials science. Its unique molecular structure confers valuable properties such as antioxidant activity, anti-inflammatory effects, and versatility in material synthesis. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in various scientific fields.